Cas no 879499-51-1 (1H,2H,3H,4H,6H-pyrimido1,2-a1,3diazin-6-one)

• Product Name: 1H,2H,3H,4H,6H-pyrimido1,2-a1,3diazin-6-one
• CAS No: 879499-51-1
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 3318488
• PubChem ID: 135738618
• Update Time: 2025-11-02

1H,2H,3H,4H,6H-pyrimido1,2-a1,3diazin-6-one Chemical and Physical Properties

Names and Identifiers

• 4H-PYRIMIDO[1,2-A]PYRIMIDIN-4-ONE, 1,6,7,8-TETRAHYDRO-
• 1H,2H,3H,4H,6H-pyrimido1,2-a1,3diazin-6-one
• 1H,2H,3H,4H,6H-PYRIMIDO[1,2-A][1,3]DIAZIN-6-ONE
• EN300-1462260
• SCHEMBL932341
• 879499-51-1

• Inchi： 1S/C7H9N3O/c11-6-2-4-9-7-8-3-1-5-10(6)7/h2,4H,1,3,5H2,(H,8,9)
• InChI Key： QMJBSXGXBOBMPC-UHFFFAOYSA-N
• SMILES： C12=NCCCN1C(=O)C=CN2

Computed Properties

• Exact Mass: 151.074561919Da
• Monoisotopic Mass: 151.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 1H,2H,3H,4H,6H-pyrimido1,2-a1,3diazin-6-one

Exploring the Versatile Applications of 1H,2H,3H,4H,6H-pyrimido[1,2-a][1,3]diazin-6-one (CAS No. 879499-51-1)

In the ever-evolving field of organic chemistry, 1H,2H,3H,4H,6H-pyrimido[1,2-a][1,3]diazin-6-one (CAS No. 879499-51-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrimido-diazinone structure, has garnered attention for its potential applications in pharmaceuticals, materials science, and agrochemical research. As researchers continue to explore novel chemical entities, this compound stands out due to its structural versatility and reactivity.

The molecular framework of 1H,2H,3H,4H,6H-pyrimido[1,2-a][1,3]diazin-6-one combines features of both pyrimidine and diazine rings, creating a scaffold that is highly amenable to chemical modifications. This characteristic makes it particularly valuable in drug discovery and medicinal chemistry, where researchers are constantly seeking new building blocks for bioactive molecules. Recent studies have highlighted its potential as a precursor for kinase inhibitors and antiviral agents, aligning with current global health priorities.

From a synthetic chemistry perspective, the pyrimido-diazinone core offers multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This adaptability has led to its exploration in material science, particularly in the development of organic semiconductors and light-emitting materials. The compound's electronic properties, stemming from its conjugated system, make it a candidate for optoelectronic applications, a rapidly growing field in sustainable technology.

The pharmaceutical potential of 1H,2H,3H,4H,6H-pyrimido[1,2-a][1,3]diazin-6-one derivatives has been particularly noteworthy. Recent publications have demonstrated their activity against various enzyme targets, with some analogs showing promise in neurodegenerative disease research. This aligns with current trends in drug development, where there's increasing focus on addressing unmet medical needs in neurology and age-related disorders.

In agrochemical applications, researchers have investigated pyrimido-diazinone derivatives as potential plant growth regulators and pest control agents. The compound's structural features allow for interactions with biological targets in plants and pests, making it a valuable scaffold for developing new crop protection solutions. This is particularly relevant given the growing demand for sustainable agricultural practices and reduced environmental impact.

The synthesis of 1H,2H,3H,4H,6H-pyrimido[1,2-a][1,3]diazin-6-one typically involves multi-step organic transformations, often starting from readily available pyrimidine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. Recent methodological advances have improved yields and reduced the environmental footprint of its production.

From a commercial perspective, the availability of CAS 879499-51-1 has increased in recent years, with several specialty chemical suppliers now offering this compound for research purposes. The growing market for heterocyclic building blocks in drug discovery has driven this trend, as pharmaceutical companies seek novel scaffolds for their compound libraries. Pricing and availability vary depending on purity requirements and order quantities.

Quality control for 1H,2H,3H,4H,6H-pyrimido[1,2-a][1,3]diazin-6-one typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical and materials science applications. Analytical data sheets accompanying commercial samples provide detailed characterization information for research purposes.

Storage and handling of this compound generally require standard laboratory precautions. While not classified as highly hazardous, proper chemical safety protocols should always be followed when working with any organic compound. Material safety data sheets provide specific guidance on appropriate storage conditions and personal protective equipment recommendations.

The future research directions for pyrimido-diazinone chemistry appear promising. Current investigations are exploring its use in catalysis, as a ligand in transition metal complexes, and in the development of novel functional materials. The compound's versatility ensures it will remain relevant across multiple disciplines in the coming years.

For researchers interested in working with 1H,2H,3H,4H,6H-pyrimido[1,2-a][1,3]diazin-6-one, numerous synthetic protocols and characterization data are available in the chemical literature. Recent patents have disclosed various derivatives and their applications, providing valuable starting points for further investigation. The compound's growing presence in scientific publications underscores its importance as a research tool.

In conclusion, CAS 879499-51-1 represents an important addition to the toolbox of synthetic and medicinal chemists. Its unique pyrimido-diazinone structure offers numerous possibilities for chemical modification and biological activity modulation. As research continues to uncover new applications for this scaffold, its significance in both academic and industrial settings is likely to grow, contributing to advancements in healthcare, materials science, and sustainable chemistry.